Cas no 7500-56-3 (4-Cyclohexene-1,2-dimethanol,1,2-bis(3,5-dinitrobenzoate))

• Product Name: 4-Cyclohexene-1,2-dimethanol,1,2-bis(3,5-dinitrobenzoate)
• CAS No: 7500-56-3
• MF: C₂₂H₁₈N₄O₁₂
• MW: 530.397925853729
• CID: 577144
• PubChem ID: 344650
• Update Time: 2025-04-19

4-Cyclohexene-1,2-dimethanol,1,2-bis(3,5-dinitrobenzoate) Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,2-dimethanol,1,2-bis(3,5-dinitrobenzoate)
• [6-[(3,5-dinitrobenzoyl)oxymethyl]cyclohex-3-en-1-yl]methyl 3,5-dinitrobenzoate
• AC1L811H
• NSC401684
• NSC-401684
• DTXSID30322621
• 7500-56-3
• NSC 401684

• Inchi： 1S/C22H18N4O12/c27-21(15-5-17(23(29)30)9-18(6-15)24(31)32)37-11-13-3-1-2-4-14(13)12-38-22(28)16-7-19(25(33)34)10-20(8-16)26(35)36/h1-2,5-10,13-14H,3-4,11-12H2
• InChI Key： GLUGNZPCCXURMK-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)CC1CC=CCC1COC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 530.09214
• Monoisotopic Mass: 530.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 236Ų

Experimental Properties

• Density: 1.499
• Boiling Point: 688.3°Cat760mmHg
• Flash Point: 267.2°C
• Refractive Index: 1.627
• PSA: 225.16
• LogP: 6.00840